Cas no 1782482-55-6 (3-hydroxy-3-phenyl-1lambda6-thiane-1,1-dione)

• Product Name: 3-hydroxy-3-phenyl-1lambda6-thiane-1,1-dione
• CAS No: 1782482-55-6
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• MDL: MFCD26724096
• CID: 5210938
• PubChem ID: 83823505
• Update Time: 2025-10-29

3-hydroxy-3-phenyl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1,1-Dioxo-3-phenylthian-3-ol
• 3-hydroxy-3-phenyl-1lambda6-thiane-1,1-dione

• MDL： MFCD26724096
• Inchi： 1S/C11H14O3S/c12-11(10-5-2-1-3-6-10)7-4-8-15(13,14)9-11/h1-3,5-6,12H,4,7-9H2
• InChI Key： WFOURPPGCANQGU-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCCC1(C1=CC=CC=C1)O

Additional information on 3-hydroxy-3-phenyl-1lambda6-thiane-1,1-dione

Introduction to 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione (CAS No. 1782482-55-6)

The compound 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione, identified by its CAS number 1782482-55-6, represents a structurally unique and pharmacologically intriguing molecule within the realm of organic chemistry and medicinal research. This heterocyclic compound belongs to the thiazine family, characterized by its sulfur-containing ring system, which lends it distinct chemical properties and potential biological activities. The presence of both hydroxyl and carbonyl functional groups further enhances its reactivity and versatility, making it a subject of significant interest in synthetic chemistry and drug discovery.

Recent advancements in chemical biology have highlighted the importance of thiazine derivatives in modulating various biological pathways. Specifically, compounds containing the thiane moiety have been explored for their potential roles in enzyme inhibition, antioxidant activity, and anti-inflammatory effects. The 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione structure, with its aromatic phenyl ring and reactive dione groups, positions it as a promising candidate for further investigation into these areas.

In the context of modern drug development, the synthesis and characterization of such molecules are critical steps toward identifying novel therapeutic agents. The dione functionality in this compound is particularly noteworthy, as diones are known to participate in various chemical reactions that can be harnessed for medicinal applications. For instance, they can undergo condensation reactions to form polymers or serve as intermediates in the synthesis of more complex pharmacophores. The phenyl group further contributes to the molecule's lipophilicity, which is often a desirable trait in drug candidates aiming for oral bioavailability.

One of the most compelling aspects of 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and quantum mechanical calculations, researchers can predict how this compound might interact with biological targets like enzymes or receptors. Preliminary studies suggest that its unique scaffold could disrupt key pathological processes associated with diseases such as neurodegeneration and cancer. The hydroxyl group, in particular, may play a crucial role in hydrogen bonding interactions within biological systems, enhancing binding affinity and selectivity.

The synthesis of 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione presents an intriguing challenge due to its complex heterocyclic core. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic chemistry have enabled more efficient pathways to thiazine derivatives. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the sulfur-containing ring system with high precision. These advancements not only streamline the synthetic process but also open doors for modifying the core structure to optimize biological activity.

From a medicinal chemistry perspective, the exploration of 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione extends beyond simple structural analogs. Researchers are increasingly interested in understanding how subtle modifications to this scaffold can alter its pharmacokinetic properties or target specificity. For instance, introducing fluorine atoms at strategic positions could enhance metabolic stability while maintaining or improving binding affinity. Similarly, exploring derivatives with different substituents on the phenyl ring may reveal novel mechanisms of action that were not apparent with the parent compound.

The potential applications of 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione are broad and span multiple therapeutic areas. In oncology research, thiazine derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor proliferation. Additionally, their antioxidant properties make them attractive candidates for neuroprotective therapies aimed at mitigating oxidative stress-related disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, emerging evidence suggests that these compounds may modulate immune responses by interacting with inflammatory pathways.

As computational power continues to grow and high-throughput screening technologies become more sophisticated, the discovery pipeline for compounds like 3-hydroxy-3-phenyl-1λ6-thiane-1,1-dione is accelerating rapidly. Virtual screening algorithms can now predict biological activity with remarkable accuracy based on molecular structure alone; this allows researchers to prioritize promising candidates for experimental validation much more efficiently than traditional methods alone would permit. Such innovations are driving an unprecedented wave of interest in thiazine-based therapeutics.

The future direction of research on 3-hydroxy-3-phenyl-1λ6-thiane-1λ6-thiane-l-l-dione will likely involve interdisciplinary collaborations between chemists who design new molecules and biologists who test their efficacy against relevant disease models. Preclinical studies will be essential for establishing safety profiles before moving into human trials; however given its unique structural features there is optimism about uncovering new mechanisms through which this class could address unmet medical needs